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Compound of Interest

Compound Name: SAR7334 hydrochloride
Cat. No.: B10788271
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of SAR7334 hydrochloride,
a potent and selective inhibitor of the Transient Receptor Potential Canonical 6 (TRPC6)
channel. This document details its chemical properties, mechanism of action, and key
experimental data, offering valuable insights for researchers in pharmacology and drug
development.

Chemical and Physical Properties

SAR7334 hydrochloride is a small molecule inhibitor with the following key characteristics:
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Property

Value

Source(s)

Molecular Formula

C21H22CIN30 « 2HCI

[1]

Molecular Weight 440.8 g/mol [1]
CAS Number 1333207-63-8 [1]
Appearance Crystalline solid [1]
Purity >98% [1]
DMF: 1 mg/mLDMSO: 15
mg/mLEthanol: 25
Solubility mg/mLEthanol:PBS (pH 7.2) [1]
(1:5): 0.16 mg/mLWater: 100
mM
Storage Store at -20°C [2]

Mechanism of Action and Biological Activity

SAR7334 is a highly potent and selective inhibitor of the TRPC6 channel, a non-selective

cation channel implicated in various physiological and pathological processes. Its primary

mechanism of action involves the direct blockade of TRPC6-mediated calcium (Ca2+) influx

into cells.

In Vitro Activity

Electrophysiological and cellular assays have demonstrated the potent inhibitory effects of
SAR7334 on TRPC6 and its selectivity over other TRPC channels.
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Assay Type Target IC50 (nM) Source(s)
Whole-Cell Patch

Clamp TRPC6 currents 7.9 [3]

Ca2+ Influx Assay TRPC6 9.5 [3]

Ca2+ Influx Assay TRPC3 282 [3]

Ca2+ Influx Assay TRPC7 226 [3]

Ca2+ Influx Assay TRPC4 >10,000 [3]

Ca2+ Influx Assay TRPC5 >10,000 [3]
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In Vivo Activity

Studies in animal models have demonstrated the efficacy of SAR7334 in modulating TRPC6-
dependent physiological responses. A key finding is its ability to suppress hypoxic pulmonary
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vasoconstriction (HPV), a process where TRPC6 is known to play a crucial role. In a mouse
model of HPV, administration of SAR7334 at a dose of 1 uM significantly inhibited the increase
in pulmonary arterial pressure induced by hypoxia.

Experimental Protocols
In Vitro Calcium Influx Assay

This protocol is designed to measure the effect of SAR7334 on TRPC6-mediated intracellular
calcium influx in a cell-based assay.

e Cell Line: Human Embryonic Kidney (HEK293) cells stably expressing human TRPC6.
e Reagents:
o Fluo-4 AM (calcium indicator dye)

Pluronic F-127

[¢]

o

HEPES-buffered saline (HBS)

[e]

Oleoyl-acetyl-glycerol (OAG) (TRPC6 activator)

o

SAR7334 hydrochloride
e Procedure:

o Seed HEK293-TRPCS6 cells in a 96-well black-walled, clear-bottom plate and grow to
confluence.

o Load cells with Fluo-4 AM (typically 2-5 uM) and Pluronic F-127 (0.02%) in HBS for 1 hour
at 37°C.

o Wash cells with HBS to remove excess dye.

o Pre-incubate cells with various concentrations of SAR7334 hydrochloride or vehicle for
10-20 minutes.

o Measure baseline fluorescence using a fluorescence plate reader.
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o Add OAG (typically 50-100 uM) to activate TRPC6 channels and immediately begin kinetic
fluorescence measurements.

o Record the change in fluorescence over time, which corresponds to the influx of Ca2+.

o Calculate the inhibition of the OAG-induced Ca2+ influx by SAR7334 and determine the
IC50 value.

Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ion channel currents, providing a precise
assessment of SAR7334's inhibitory effect on TRPCS6.

e Cell Line: HEK293 cells stably expressing human TRPC6.
e Solutions:

o External Solution (in mM): 140 NacCl, 5 KCI, 2 CaCl2, 1 MgCI2, 10 HEPES, 10 Glucose
(pH 7.4 with NaOH).

o Internal (Pipette) Solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 4 Mg-ATP (pH 7.2
with CsOH).

» Procedure:
o Establish a whole-cell patch-clamp configuration on a TRPC6-expressing HEK293 cell.
o Hold the cell at a membrane potential of -60 mV.
o Apply voltage ramps (e.g., -100 to +100 mV over 200 ms) to elicit baseline currents.

o Perfuse the cell with the external solution containing a TRPC6 activator, such as OAG (50
K1M), to induce TRPCG6 currents.

o Once a stable current is established, apply various concentrations of SAR7334
hydrochloride to the external solution.

o Record the inhibition of the OAG-induced current at each concentration of SAR7334.
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o Analyze the current-voltage (I-V) relationship and calculate the dose-dependent inhibition
to determine the IC50.

Isolated Perfused Mouse Lung Model of Hypoxic
Pulmonary Vasoconstriction

This ex vivo model is used to assess the in vivo relevance of TRPC6 inhibition by SAR7334 on
a key physiological response.

¢ Animal Model: C57BL/6 mice.
e Procedure:
o Anesthetize the mouse and cannulate the trachea, pulmonary artery, and left atrium.

o Isolate the heart and lungs and perfuse the pulmonary circulation with a physiological salt
solution at a constant flow rate.

o Ventilate the lungs with a normoxic gas mixture (21% O2).

o Induce hypoxic pulmonary vasoconstriction by switching the ventilation to a hypoxic gas
mixture (e.g., 1-3% 0O2).

o Measure the increase in pulmonary arterial pressure (PAP).

o Administer SAR7334 hydrochloride (e.g., 1 uM) into the perfusate and repeat the
hypoxic challenge.

o Measure the effect of SAR7334 on the hypoxia-induced increase in PAP.

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the mechanism of action of SAR7334, a typical experimental
workflow for its characterization, and its role in the TRPCG6 signaling pathway in pulmonary
artery smooth muscle cells.

Mechanism of Action of SAR7334 Hydrochloride Experimental Workflow for SAR7334
Characterization TRPC6 Signaling Pathway in Hypoxic Pulmonary Vasoconstriction
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Clinical Development

As of the latest available information, there are no publicly disclosed clinical trials for SAR7334
hydrochloride. Its use has been primarily in preclinical research to investigate the role of
TRPCE6 in various disease models.

Disclaimer: This document is intended for research and informational purposes only. SAR7334
hydrochloride is a research chemical and is not for human use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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